Cas no 1804706-86-2 (2-Bromo-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1804706-86-2
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927494
• Update Time: 2025-05-22

2-Bromo-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-6-1-4(2-11)5(3-12-6)7(9)10/h1,3,7H
• InChI Key： DNCRNHVTBOIBSM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-4-cyano-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-86-2)

2-Bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-86-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique bromine, cyano, and difluoromethyl functional groups, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, C₇H₃BrF₂N₂, offers a robust platform for further chemical modifications, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for pyridine derivatives like 2-Bromo-4-cyano-5-(difluoromethyl)pyridine has surged due to their applications in the development of novel therapeutics and agrochemicals. Researchers are particularly interested in its potential role in creating small-molecule inhibitors and catalytic agents. The compound's difluoromethyl group is especially noteworthy, as it can enhance metabolic stability and bioavailability, addressing common challenges in drug design. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The synthesis of 2-Bromo-4-cyano-5-(difluoromethyl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, cyanation, and fluorination, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for downstream applications. This level of detail is crucial for professionals seeking synthetic protocols or analytical methods for similar compounds.

From an industrial perspective, 2-Bromo-4-cyano-5-(difluoromethyl)pyridine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, researchers are exploring eco-friendly alternatives for traditional synthetic routes. This compound's potential for catalytic transformations and atom-efficient reactions makes it a subject of interest in forums and publications focused on sustainable chemical processes.

Another area of growing interest is the compound's role in crop protection and agrochemical innovation. The pyridine core and difluoromethyl moiety are known to exhibit herbicidal and fungicidal properties, making 2-Bromo-4-cyano-5-(difluoromethyl)pyridine a candidate for developing next-generation pesticides. This aligns with the global demand for safer and more effective agrochemicals, a topic frequently searched by agricultural scientists and policymakers.

In summary, 2-Bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-86-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.